
Chromous Formate: A Technical Overview of a
Sparsely Documented Compound

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Chromous formate

Cat. No.: B1628623 Get Quote

For the attention of researchers, scientists, and drug development professionals, this document

provides a concise technical guide to the known physical and chemical properties of chromous
formate. It is important to note that detailed experimental data and protocols for this compound

are not widely available in publicly accessible literature, leading to significant gaps in the

current understanding of its characteristics.

Chromous formate, also known as chromium(II) formate, is the chemical compound with the

formula Cr(HCOO)₂. It is the salt of chromium in the +2 oxidation state and formic acid. While

its chromium(III) counterpart, chromic formate, is more extensively documented, chromous
formate remains a subject with limited in-depth research available.

Chemical and Physical Properties
The fundamental properties of chromous formate are summarized below. It is crucial to

distinguish this compound from chromic formate, which possesses a different chemical formula

(Cr(HCOO)₃) and CAS number. There are conflicting reports in the literature regarding the

appearance of chromous formate, with the anhydrous form described as white needle crystals

and the monohydrate as reddish, acicular crystals.
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Property Data Reference

IUPAC Name chromium(2+) diformate [1]

CAS Number 4493-37-2 [1][2][3]

Molecular Formula C₂H₂CrO₄ [1]

Molecular Weight 142.03 g/mol [1]

Appearance
White needle crystal

(anhydrous)
[4][5]

Reddish, acicular crystals

(monohydrate)
[2][3]

Solubility Soluble in water. [2][3]

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of pure chromous formate are

notably absent from readily available scientific literature. General methods for the preparation

of other chromium(II) salts, such as chromium(II) acetate, typically involve the reduction of a

chromium(III) or chromium(VI) compound in an inert atmosphere to prevent the rapid oxidation

of the chromium(II) ion. A hypothetical synthesis for chromous formate would likely follow a

similar principle.

Hypothetical Synthesis Workflow
Due to the lack of a specific protocol for chromous formate, a generalized workflow for the

synthesis of a chromium(II) salt is presented. This is a conceptual pathway and would require

significant experimental optimization.

Caption: A conceptual workflow for the synthesis of chromous formate.
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Reactivity and Stability
Chromium(II) compounds are known to be powerful reducing agents and are susceptible to

oxidation by air. It can be inferred that chromous formate shares these properties.

Oxidation: Chromous formate is expected to be readily oxidized to chromium(III)

compounds in the presence of atmospheric oxygen. Therefore, handling and storage should

be conducted under an inert atmosphere.

Reducing Agent: The chromium(II) ion can reduce a variety of organic and inorganic

substrates. Its use as a catalyst in organic reactions has been suggested.[2]

Thermal Decomposition: No specific data on the thermal decomposition products or

decomposition temperature of chromous formate is available.

Spectroscopic Data
Specific spectroscopic data (e.g., IR, UV-Vis, NMR) for chromous formate could not be

located in the reviewed literature. Such data would be invaluable for the characterization of the

compound and for understanding its electronic structure and bonding.

Applications
The documented and potential applications of chromous formate include:

Leather Tanning: As a component in the tanning process.[5]

Dye Manufacturing: Utilized in the production of dyes.[5]

Catalysis: Mentioned as a catalyst for olefin polymerization and as an oxidation catalyst.[5]

Electroplating: Used in trivalent chromium plating solutions.[2]

Other Uses: Applications in the film and photography industry, as a latex hardening agent,

and in drilling muds have been noted.[4][5]

Conclusion
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Chromous formate is a compound with established basic identifiers but a significant lack of in-

depth, publicly available research. The conflicting reports on its appearance and the absence of

quantitative physical data, detailed experimental protocols, and comprehensive reactivity

studies highlight the need for further investigation into this chemical. For researchers and

professionals in drug development, the reducing potential of the chromium(II) ion in chromous
formate may present opportunities, but its instability and the current dearth of information

necessitate foundational research to fully characterize its properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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